Cas no 2227660-49-1 ((1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol)
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol
- EN300-1918499
- 2227660-49-1
-
- Inchi: 1S/C7H10BrNOS/c8-7-3-5(4-11-7)6(10)1-2-9/h3-4,6,10H,1-2,9H2/t6-/m1/s1
- InChI Key: HRGJGRGOKVCTEY-ZCFIWIBFSA-N
- SMILES: BrC1=CC(=CS1)[C@@H](CCN)O
Computed Properties
- Exact Mass: 234.96665g/mol
- Monoisotopic Mass: 234.96665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.5Ų
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1918499-1g |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227660-49-1 | 1g |
$1844.0 | 2023-09-17 | ||
| Enamine | EN300-1918499-5g |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227660-49-1 | 5g |
$5345.0 | 2023-09-17 | ||
| Enamine | EN300-1918499-10g |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227660-49-1 | 10g |
$7927.0 | 2023-09-17 | ||
| Enamine | EN300-1918499-0.05g |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227660-49-1 | 0.05g |
$1549.0 | 2023-09-17 | ||
| Enamine | EN300-1918499-0.1g |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227660-49-1 | 0.1g |
$1623.0 | 2023-09-17 | ||
| Enamine | EN300-1918499-0.25g |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227660-49-1 | 0.25g |
$1696.0 | 2023-09-17 | ||
| Enamine | EN300-1918499-0.5g |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227660-49-1 | 0.5g |
$1770.0 | 2023-09-17 | ||
| Enamine | EN300-1918499-1.0g |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227660-49-1 | 1g |
$1844.0 | 2023-06-01 | ||
| Enamine | EN300-1918499-2.5g |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227660-49-1 | 2.5g |
$3611.0 | 2023-09-17 | ||
| Enamine | EN300-1918499-5.0g |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227660-49-1 | 5g |
$5345.0 | 2023-06-01 |
(1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol
Compound CAS No 2227660-49-1: (1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol
The compound CAS No 2227660-49-1, also known as (1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol, is a biologically active molecule with significant potential in pharmaceutical research. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule consists of a thiophene ring substituted with a bromine atom at position 5, connected to a chiral propanol group with an amino substituent at position 3. This configuration imparts the compound with stereochemical properties that are crucial for its biological activity.
Recent studies have highlighted the role of (1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol in modulating cellular signaling pathways, particularly those involving protein kinases and G-protein coupled receptors (GPCRs). The bromothiophene moiety is known to enhance the compound's lipophilicity, which improves its bioavailability and ability to cross cellular membranes. This property makes it an attractive candidate for targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.
One of the most notable advancements in the research of CAS No 2227660-49-1 is its ability to inhibit key enzymes involved in tumor progression. For instance, preclinical studies have demonstrated that this compound can effectively suppress the activity of matrix metalloproteinases (MMPs), which are critical for tumor invasion and metastasis. Additionally, its amino group contributes to hydrogen bonding capabilities, enhancing its interaction with target proteins and improving therapeutic efficacy.
The stereochemistry of (1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol plays a pivotal role in its pharmacokinetic profile. The (R)-configuration at the chiral center ensures optimal absorption and distribution within the body, minimizing potential side effects. This has been validated through in vivo studies, where the compound exhibited favorable pharmacokinetic parameters, including high plasma stability and prolonged half-life.
Moreover, the integration of thiophene derivatives into medicinal chemistry has opened new avenues for drug design. The thiophene ring in CAS No 2227660-49-1 serves as a versatile scaffold for further chemical modifications, enabling researchers to explore diverse structural analogs with enhanced potency and selectivity. For example, substituent variations on the thiophene ring have been shown to modulate the compound's affinity for specific receptors, paving the way for personalized medicine approaches.
In terms of synthesis, (1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1
2227660-49-1 ((1R)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)